2-(3-methoxypropanoyl)-7-(2-phenylethyl)-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 2-(3-methoxypropanoyl)-7-(2-phenylethyl)-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C20H28N2O3/c1-25-15-9-18(23)22-14-11-20(16-22)10-5-12-21(19(20)24)13-8-17-6-3-2-4-7-17/h2-4,6-7H,5,8-16H2,1H3
• InChI Key: JGEWXUMQSQLPPE-UHFFFAOYSA-N
• Canonical SMILES: COCCC(=O)N1CCC2(C1)CCCN(C2=O)CCC3=CC=CC=C3
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

2-(3-methoxypropanoyl)-7-(2-phenylethyl)-2,7-diazaspiro[4.5]decan-6-one is a chemical compound with potential applications in scientific research. It is a spirocyclic compound that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 2-(3-methoxypropanoyl)-7-(2-phenylethyl)-2,7-diazaspiro[4.5]decan-6-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in cellular processes such as DNA replication and protein synthesis. This inhibition may lead to the death of cancer cells or infectious agents.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well characterized. However, it has been shown to have activity against certain cancer cell lines and infectious agents, suggesting that it may have specific effects on cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-methoxypropanoyl)-7-(2-phenylethyl)-2,7-diazaspiro[4.5]decan-6-one in lab experiments include its potential activity against cancer cell lines and infectious agents. However, its mechanism of action is not fully understood, and its biochemical and physiological effects are not well characterized. Additionally, its synthesis requires a multi-step process, which may limit its availability for use in lab experiments.

Future Directions

There are several future directions for research on 2-(3-methoxypropanoyl)-7-(2-phenylethyl)-2,7-diazaspiro[4.5]decan-6-one. Further studies are needed to fully understand its mechanism of action and its biochemical and physiological effects. Additionally, research is needed to optimize its synthesis and to develop more efficient methods for its production. Finally, further studies are needed to assess its potential as a therapeutic agent for cancer and infectious diseases.

Synthesis Methods

The synthesis of 2-(3-methoxypropanoyl)-7-(2-phenylethyl)-2,7-diazaspiro[4.5]decan-6-one involves a multi-step process. The first step involves the reaction of 2,2-dimethyl-1,3-dioxane-4,6-dione with 2-phenylethylamine to form a diastereomeric mixture. The second step involves the reaction of the diastereomeric mixture with 3-methoxypropanoyl chloride to form the desired compound. The final step involves the resolution of the diastereomers to obtain the pure compound.

Scientific Research Applications

2-(3-methoxypropanoyl)-7-(2-phenylethyl)-2,7-diazaspiro[4.5]decan-6-one has potential applications in scientific research. It has been shown to have activity against certain cancer cell lines, making it a potential candidate for cancer therapy. Additionally, it has been shown to have activity against certain infectious agents, making it a potential candidate for the development of new antibiotics.